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Compound of Interest

Compound Name: Teriflunomide-d4

Cat. No.: B1140442 Get Quote

An In-depth Technical Guide to the Solubility of Teriflunomide-d4 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Teriflunomide-d4
in various organic solvents. Due to the limited availability of direct quantitative data for the

deuterated form, this guide incorporates solubility data for the non-deuterated parent

compound, Teriflunomide, as a close surrogate. Deuteration is generally not expected to

significantly alter the fundamental solubility profile of a molecule in organic solvents.

Physicochemical Properties of Teriflunomide
Teriflunomide is the active metabolite of leflunomide and functions as an immunomodulatory

agent by inhibiting de novo pyrimidine synthesis.[1] It is classified as a Biopharmaceutics

Classification System (BCS) Class II drug, which is characterized by low aqueous solubility and

high permeability.[2][3] Teriflunomide is a white to almost white powder.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for Teriflunomide-d4.
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Compound Solvent Solubility
Molar
Concentrati
on

Method Notes

Teriflunomide

-d4

Dimethyl

sulfoxide
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25 mg/mL 91.16 mM Not Specified

Ultrasonic

and warming

and heat to

60°C may be

required.

Hygroscopic

DMSO can

significantly

impact

solubility; use

of newly

opened

DMSO is

recommende

d.[4]

Qualitative Solubility Profile of Teriflunomide
The solubility of the non-deuterated form, Teriflunomide, has been described in several

solvents. This information provides a strong indication of the expected solubility behavior of

Teriflunomide-d4.
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Solvent Solubility Description

Dimethyl sulfoxide (DMSO) Soluble[1]

Methanol Soluble[5]

0.1 N NaOH Soluble[5]

Acetone Sparingly soluble

Polyethylene glycol Slightly soluble

Ethanol Slightly soluble

Acetonitrile Very Slightly Soluble[6]

Isopropanol Very slightly soluble

Water Practically insoluble[1]

0.1 N HCl Poorly soluble[5]

Phosphate Buffer (pH 7.4) Poorly soluble[5]

Experimental Protocol: Shake-Flask Method for
Solubility Determination
A common method for determining the solubility of a compound is the shake-flask method.[5]

This protocol provides a general framework for assessing the solubility of Teriflunomide-d4 in

a given solvent.

Objective: To determine the saturation solubility of Teriflunomide-d4 in a specific organic

solvent.

Materials:

Teriflunomide-d4

Selected organic solvent(s)

Conical flasks (e.g., 250 mL)
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Rotator shaker

Syringe filters (e.g., 0.45 µm)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for

quantification

Procedure:

Add an excess amount of Teriflunomide-d4 to a conical flask containing a known volume of

the selected organic solvent.

Seal the flask to prevent solvent evaporation.

Place the flask on a rotator shaker and agitate for a specified period (e.g., 24 hours) at a

constant speed (e.g., 200 rpm) and temperature. This allows the system to reach equilibrium.

After shaking, allow the suspension to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are transferred.

Filter the sample through a syringe filter (e.g., 0.45 µm) to remove any remaining

undissolved solid.

Dilute the filtrate with a suitable solvent to a concentration within the linear range of the

analytical method.

Quantify the concentration of Teriflunomide-d4 in the diluted filtrate using a validated

analytical method, such as HPLC or UV-Vis spectrophotometry.[5][7]

Calculate the original solubility in the solvent, accounting for the dilution factor.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of a

compound like Teriflunomide-d4.
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Caption: Workflow for determining the solubility of Teriflunomide-d4.
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Logical Relationship of Factors Affecting Solubility
Measurement
This diagram outlines the key factors that influence the accurate determination of a

compound's solubility.

Compound Properties Solvent Properties Experimental Conditions Measurement

Teriflunomide-d4
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(e.g., DMSO, Methanol)

Solvent Purity
(e.g., Anhydrous) Temperature Equilibration Time Agitation Method Analytical Method

(e.g., HPLC) Filtration Step
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Caption: Key factors influencing the measurement of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [solubility of Teriflunomide-d4 in different organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140442#solubility-of-teriflunomide-d4-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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